Cas no 112173-49-6 (Angiogenin Fragment (108-122))

• Product Name: Angiogenin Fragment (108-122)
• CAS No: 112173-49-6
• MF: C₇₈H₁₂₅N₂₅O₂₃
• MW: 1780.98081660271
• MDL: MFCD00133086
• CID: 129563
• PubChem ID: 102601988
• Update Time: 2025-06-28

Angiogenin Fragment (108-122) Chemical and Physical Properties

Names and Identifiers

• L-Arginine, L-a-glutamyl-L-asparaginylglycyl-L-leucyl-L-prolyl-L-valyl-L-histidyl-L-leucyl-L-a-aspartyl-L-glutaminyl-L-seryl-L-isoleucyl-L-phenylalanyl-L-arginyl-
• Angiogenin (108-122)
• Angiogenin Fragment (108-122)
• GLU-ASN-GLY-LEU-PRO-VAL-HIS-LEU-ASP-GLN-SER-ILE-PHE-ARG-ARG
• H-GLU-ASN-GLY-LEU-PRO-VAL-HIS-LEU-ASP-GLN-SER-ILE-PHE-ARG-ARG-OH
• L-Arginine, L-a-glutamyl-L-asparaginylglycyl-L-leucyl-L-prolyl-L-valyl-L-histidyl-L-leucyl-L-a...
• L-Arginine, L-a-glutamyl-L-asparaginylglycyl-L-leucyl-L-prolyl-L-valyl-L-histidyl-L-leucyl-L-a-aspartyl-L-glutaminyl-L-seryl-
• angiogenin fragment 108-122
• Angiogenin (108-122) H-Glu-Asn-Gly-Leu-Pro-Val-His-Leu-Asp-Gln-Ser-Ile-Phe-Arg-Arg-OH
• L-Arginine, L-α-glutamyl-L-asparaginylglycyl-L-leucyl-L-prolyl-L-valyl-L-histidyl-L-leucyl-L-α-aspartyl-L-glutaminyl-L-seryl-L-isoleucyl-L-phenylalanyl-L-arginyl-
• 1:PN:WO2013051767 SEQID:1 claimed protein
• ENGLPVHLDQSIFRR
• 112173-49-6
• AS-82261
• ENGLPVHLDQSIFRR-OH
• Angiogenin(108-122)
• C71403

• MDL： MFCD00133086
• Inchi： 1S/C78H125N25O23/c1-9-41(8)62(74(123)98-49(30-42-16-11-10-12-17-42)68(117)92-45(18-13-25-87-77(82)83)65(114)94-47(76(125)126)19-14-26-88-78(84)85)102-71(120)54(36-104)100-66(115)46(22-23-56(80)105)93-70(119)52(33-60(110)111)97-67(116)48(28-38(2)3)96-69(118)50(31-43-34-86-37-90-43)99-73(122)61(40(6)7)101-72(121)55-20-15-27-103(55)75(124)53(29-39(4)5)91-58(107)35-89-64(113)51(32-57(81)106)95-63(112)44(79)21-24-59(108)109/h10-12,16-17,34,37-41,44-55,61-62,104H,9,13-15,18-33,35-36,79H2,1-8H3,(H2,80,105)(H2,81,106)(H,86,90)(H,89,113)(H,91,107)(H,92,117)(H,93,119)(H,94,114)(H,95,112)(H,96,118)(H,97,116)(H,98,123)(H,99,122)(H,100,115)(H,101,121)(H,102,120)(H,108,109)(H,110,111)(H,125,126)(H4,82,83,87)(H4,84,85,88)/t41-,44-,45-,46-,47-,48-,49-,50-,51-,52-,53-,54-,55-,61-,62-/m0/s1
• InChI Key： OQNNLMANCATHNH-GMBIJEMUSA-N
• SMILES： N1(CCC[C@H]1C(=O)N[C@@H](C(C)C)C(=O)N[C@H](C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC(=O)O)C(=O)N[C@@H](CCC(=O)N)C(=O)N[C@@H](CO)C(=O)N[C@@H]([C@@H](C)CC)C(=O)N[C@H](C(=O)N[C@@H](CCCNC(=N)N)C(=O)N[C@H](C(=O)O)CCCNC(=N)N)CC1=CC=CC=C1)CC1N=CNC=1)C(=O)[C@H](CC(C)C)NC(=O)CNC(=O)[C@H](CC(=O)N)NC(=O)[C@@H](N)CCC(=O)O

Computed Properties

• Exact Mass: 1779.94000
• Monoisotopic Mass: 1779.93801534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 27
• Hydrogen Bond Acceptor Count: 48
• Heavy Atom Count: 126
• Rotatable Bond Count: 74
• Complexity: 3770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 15
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7.1
• Topological Polar Surface Area: 795Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Predicted)
• Solubility: biological extracorporealIn Vitro:H2OPeptide Solubility and Storage Guidelines
• PSA: 795.42000
• LogP: 1.82750
• pka: 3.31±0.10(Predicted)

Angiogenin Fragment (108-122) Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on Angiogenin Fragment (108-122)

Angiogenin Fragment (108-122) - CAS No. 112173-49-6: A Comprehensive Overview

Angiogenin Fragment (108-122), with the Chemical Abstracts Service (CAS) number 112173-49-6, is a significant peptide fragment derived from the angiogenin protein. Angiogenin, a member of the ribonuclease superfamily, plays a crucial role in various biological processes, including angiogenesis, cell proliferation, and wound healing. This specific fragment has garnered considerable attention in recent years due to its potential therapeutic applications and unique biological activities.

Structure and Properties: The Angiogenin Fragment (108-122) consists of 15 amino acids and is characterized by its high stability and specific binding properties. The sequence of this fragment is highly conserved across different species, indicating its evolutionary importance. The peptide's structure includes several key residues that are essential for its biological functions, such as cysteine residues that form disulfide bonds, contributing to its structural integrity.

Biological Functions: Angiogenin is known for its ability to promote angiogenesis, the formation of new blood vessels from pre-existing ones. This process is critical in various physiological and pathological conditions, including embryonic development, wound healing, and tumor growth. The Angiogenin Fragment (108-122) retains some of these angiogenic properties, making it a valuable tool for studying the mechanisms underlying angiogenesis.

Therapeutic Potential: Recent research has highlighted the therapeutic potential of the Angiogenin Fragment (108-122). Studies have shown that this fragment can enhance wound healing by promoting the proliferation and migration of endothelial cells. Additionally, it has been investigated for its anti-inflammatory properties, which could be beneficial in treating chronic inflammatory diseases. The fragment's ability to modulate cellular processes without causing significant side effects makes it an attractive candidate for drug development.

Clinical Applications: The clinical applications of the Angiogenin Fragment (108-122) are diverse and promising. In dermatology, it has been explored for its potential in accelerating wound healing and improving skin regeneration. In oncology, the fragment's angiogenic properties have been studied in the context of cancer therapy, particularly in inhibiting tumor growth by targeting blood vessel formation. Furthermore, its anti-inflammatory effects suggest potential uses in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Mechanisms of Action: The biological activities of the Angiogenin Fragment (108-122) are mediated through multiple mechanisms. It can activate specific signaling pathways involved in cell proliferation and migration, such as the PI3K/Akt pathway and the MAPK pathway. Additionally, it can modulate gene expression by interacting with specific transcription factors. These mechanisms collectively contribute to its therapeutic effects.

Current Research Trends: Ongoing research is focused on optimizing the delivery methods of the Angiogenin Fragment (108-122) to enhance its efficacy and reduce potential side effects. Nanotechnology-based delivery systems are being explored to improve the bioavailability and targeted delivery of the peptide. Moreover, efforts are being made to identify synergistic combinations with other therapeutic agents to achieve better clinical outcomes.

Conclusion: The Angiogenin Fragment (108-122), identified by CAS No. 112173-49-6, represents a promising area of research in the field of biomedicine. Its unique biological properties and therapeutic potential make it a valuable target for drug development. As research continues to advance, it is likely that this peptide will play an increasingly important role in various medical applications.